Cas no 153040-07-4 (N,N-dimethyl-1-(triazol-1-yl)methanamine)
153040-07-4 structure
Product Name:N,N-dimethyl-1-(triazol-1-yl)methanamine
CAS No:153040-07-4
MF:C5H10N4
MW:126.15969991684
CID:99043
PubChem ID:22393900
Update Time:2024-02-29
N,N-dimethyl-1-(triazol-1-yl)methanamine Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,3-Triazole-1-methanamine,N,N-dimethyl-
- 1H-1,2,3-Triazole-1-methanamine,N,N-dimethyl-(9CI)
- N,N-dimethyl-1-(triazol-1-yl)methanamine
-
- Inchi: 1S/C5H10N4/c1-8(2)5-9-4-3-6-7-9/h3-4H,5H2,1-2H3
- InChI Key: NLUVOVKIBRFRFI-UHFFFAOYSA-N
- SMILES: N(C)(C)CN1C=CN=N1
Computed Properties
- Exact Mass: 126.090546336g/mol
- Monoisotopic Mass: 126.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 83
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 34
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 191.0±42.0 °C(Predicted)
- pka: 5.55±0.28(Predicted)
N,N-dimethyl-1-(triazol-1-yl)methanamine Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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